5-Bromo-N4-(tetrahydro-pyran-4-yl)-pyrimidine-2,4-diamine

• Molecular Formula: C9H13BrN4O
• Molecular Weight: 273.13 g/mol
• IUPAC Name: 5-bromo-4-N-(oxan-4-yl)pyrimidine-2,4-diamine
• InChI: InChI=1S/C9H13BrN4O/c10-7-5-12-9(11)14-8(7)13-6-1-3-15-4-2-6/h5-6H,1-4H2,(H3,11,12,13,14)
• InChI Key: GSHHIBQCCRUPMU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=NC(=NC=C2Br)N

Description

5-Bromo-N4-(tetrahydro-pyran-4-yl)-pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C9H13BrN4O and its molecular weight is 273.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of compound 32 (6.60 g, 23 mmol) in isopropyl alcohol (40 ml) was added ammonia (aq. 28%, 80 ml). This reaction mixture was heated to 130° C. for 14 hours in a pressure vessel. The reaction mixture was cooled down to room temperature and to this mixture was added ethyl acetate. The reaction mixture was washed with water and brine. The ethyl acetate layer was dried with sodium sulfate and concentrated to give compound 33 (4.75 g, 77%). 1H NMR (500 MHz, CD3OD) δ ppm 7.79 (1 H, s), 4.24 (1 H, m), 3.99-4.02 (2 H, dd, J=11.0, 2.2 Hz), 3.52 (2 H, td, J=11.9, 2.0 Hz), 1.92-1.96 (2 H, m), 1.69 (2 H, m); LCMS-ESI (POS), M/Z, M+1: Found 273, Calculated 273.0